Cas no 94133-78-5 (1-Undecanol, phosphite(3:1) (9CI))

1-Undecanol, phosphite(3:1) (9CI) structure
94133-78-5 structure
Product Name:1-Undecanol, phosphite(3:1) (9CI)
CAS No:94133-78-5
MF:C33H69O3P
MW:544.872932195663
CID:813675
PubChem ID:5744265
Update Time:2025-04-19

1-Undecanol, phosphite(3:1) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Undecanol, phosphite(3:1) (9CI)
    • trisundecyl phosphite
    • triundecyl phosphite
    • EINECS 302-741-8
    • SCHEMBL3558386
    • 94133-78-5
    • DTXSID00240681
    • NS00064093
    • Inchi: 1S/C33H69O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37(35-32-29-26-23-20-17-14-11-8-5-2)36-33-30-27-24-21-18-15-12-9-6-3/h4-33H2,1-3H3
    • InChI Key: UKPASDNOVTUNJT-UHFFFAOYSA-N
    • SMILES: P(OCCCCCCCCCCC)(OCCCCCCCCCCC)OCCCCCCCCCCC

Computed Properties

  • Exact Mass: 544.498433
  • Monoisotopic Mass: 544.498433
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 33
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • XLogP3: 15.2

Experimental Properties

  • Boiling Point: 478.3°Cat760mmHg
  • Flash Point: 303.3°C
  • PSA: 41.28000
  • LogP: 12.85550

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